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Compound of Interest

Compound Name: Methyl 2-(pyrrolidin-1-yl)benzoate

Cat. No.: B056741

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and analysis of Methyl 2-(pyrrolidin-1-yl)benzoate, a compound of interest to researchers
and professionals in the fields of chemical synthesis and drug development.

Compound Data

The fundamental molecular properties of Methyl 2-(pyrrolidin-1-yl)benzoate are summarized
in the table below.

Parameter Value Reference
Molecular Formula C12H15NO2 [1]
Molecular Weight 205.25 g/mol [1][2]
CAS Number 124005-05-6 [1]

Methyl 2-(1-

Pyrrolidinyl)Benzoate, Benzoic
Synonyms [1]

acid, 2-(1-pyrrolidinyl)-, methyl

ester

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of Methyl 2-(pyrrolidin-1-
yl)benzoate was not found in the search results, a general method can be inferred from
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standard organic chemistry principles, such as the Fischer esterification of the corresponding
carboxylic acid or the nucleophilic aromatic substitution of a suitable methyl benzoate
derivative. A plausible synthetic route is the esterification of 2-(pyrrolidin-1-yl)benzoic acid.

General Fischer Esterification Protocol (Adapted for Methyl 2-(pyrrolidin-1-yl)benzoate):

e Reaction Setup: To a round-bottom flask, add 2-(pyrrolidin-1-yl)benzoic acid, an excess of
methanol (to act as both solvent and reactant), and a catalytic amount of a strong acid, such
as concentrated sulfuric acid.

o Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux for several
hours to allow the esterification to reach equilibrium. The progress of the reaction can be
monitored by thin-layer chromatography (TLC).

o Workup: After cooling the reaction mixture to room temperature, neutralize the acid catalyst
with a weak base, such as a saturated sodium bicarbonate solution.

o Extraction: Extract the product into an organic solvent, such as ethyl acetate. Wash the
organic layer with brine, dry it over an anhydrous salt like sodium sulfate, and filter.

 Purification: Remove the solvent under reduced pressure. The crude product can then be
purified using column chromatography or distillation to yield pure Methyl 2-(pyrrolidin-1-
yl)benzoate.

Visualized Workflow for Synthesis and Analysis

The following diagram illustrates a logical workflow for the synthesis and subsequent
characterization of Methyl 2-(pyrrolidin-1-yl)benzoate.

Pure Methyl 2-(pyrrolidin-1-yl)benzoate
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Caption: A logical workflow for the synthesis and characterization of Methyl 2-(pyrrolidin-1-
yl)benzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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